Cas no 1213682-09-7 ((1S)-1-cyclopropyl-1-(2,4-dimethylphenyl)methanamine)

• Product Name: (1S)-1-cyclopropyl-1-(2,4-dimethylphenyl)methanamine
• CAS No: 1213682-09-7
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• MDL: MFCD16294165
• CID: 1030344
• PubChem ID: 53484678
• Update Time: 2024-11-03

(1S)-1-cyclopropyl-1-(2,4-dimethylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (S)-Cyclopropyl(2,4-dimethylphenyl)methanamine hydrochloride
• (S)-Cyclopropyl(2,4-dimethylphenyl)methamine hydrochloride
• (S)-cyclopropyl-(2,4-dimethylphenyl)methanamine,hydrochloride
• 1213682-09-7
• AKOS015922851
• (S)-Cyclopropyl(2,4-dimethylphenyl)methanaminehydrochloride
• (S)-cyclopropyl-(2,4-dimethylphenyl)methanamine;hydrochloride
• (1s)(2,4-dimethylphenyl)cyclopropylmethylamine hydrochloride
• (S)-1-Cyclopropyl-1-(2,4-dimethylphenyl)methanamine--hydrogen chloride (1/1)
• DTXSID00704137
• (1s)-(2,4-dimethylphenyl)cyclopropylmethylamine HCl
• (1S)-1-CYCLOPROPYL-1-(2,4-DIMETHYLPHENYL)METHANAMINE HYDROCHLORIDE
• (1S)-1-cyclopropyl-1-(2,4-dimethylphenyl)methanamine

• MDL： MFCD16294165
• Inchi： 1S/C12H17N.ClH/c1-8-3-6-11(9(2)7-8)12(13)10-4-5-10;/h3,6-7,10,12H,4-5,13H2,1-2H3;1H/t12-;/m0./s1
• InChI Key： HSAJTARLERSGBQ-YDALLXLXSA-N
• SMILES： Cl.N[C@H](C1C=CC(C)=CC=1C)C1CC1

Computed Properties

• Exact Mass: 211.1127773g/mol
• Monoisotopic Mass: 211.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes